Cas no 959240-16-5 (2-Diethylamino-5-bromothiazole)

• Product Name: 2-Diethylamino-5-bromothiazole
• CAS No: 959240-16-5
• MF: C₇H₁₁BrN₂S
• MW: 235.144639253616
• CID: 6781871
• PubChem ID: 45787762
• Update Time: 2025-10-29

2-Diethylamino-5-bromothiazole Chemical and Physical Properties

Names and Identifiers

• 5-BROMO-N,N-DIETHYLTHIAZOL-2-AMINE
• AB54350
• AKOS015945618
• 2-DIETHYLAMINO-5-BROMOTHIAZOLE
• 959240-16-5
• 2-Diethylamino-5-bromothiazole

• Inchi： 1S/C7H11BrN2S/c1-3-10(4-2)7-9-5-6(8)11-7/h5H,3-4H2,1-2H3
• InChI Key： AMQSSNJKDLXLAX-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(N(CC)CC)S1

Computed Properties

• Exact Mass: 233.98263g/mol
• Monoisotopic Mass: 233.98263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 44.4Ų

Additional information on 2-Diethylamino-5-bromothiazole

2-Diethylamino-5-bromothiazole: A Comprehensive Overview

The compound 2-Diethylamino-5-bromothiazole, also known by its CAS number CAS No. 959240-16-5, is a significant molecule in the field of organic chemistry. This compound belongs to the class of thiazoles, which are five-membered heterocyclic compounds containing sulfur and nitrogen atoms. Thiazoles are widely studied due to their versatile applications in pharmaceuticals, agrochemicals, and materials science. The structure of 2-Diethylamino-5-bromothiazole consists of a thiazole ring with a diethylamino group at position 2 and a bromine atom at position 5, making it a valuable compound for various chemical transformations.

Recent studies have highlighted the potential of 2-Diethylamino-5-bromothiazole as a precursor for synthesizing bioactive molecules. Researchers have explored its role in the development of new drugs targeting cancer, inflammation, and infectious diseases. The diethylamino group imparts basicity to the molecule, which is crucial for its interactions with biological systems. Meanwhile, the bromine atom at position 5 serves as an excellent leaving group, facilitating substitution reactions that are essential in organic synthesis.

The synthesis of CAS No. 959240-16-5 involves a multi-step process that typically starts with the preparation of the thiazole ring. This is followed by functionalization at positions 2 and 5 through nucleophilic substitutions or other suitable reactions. The optimization of these steps has been a focus of recent research, aiming to improve yield and purity while reducing production costs.

In terms of applications, 2-Diethylamino-5-bromothiazole has shown promise in the field of materials science. It has been used as a building block for constructing advanced materials such as conductive polymers and metal-organic frameworks (MOFs). These materials have potential applications in energy storage, catalysis, and sensing technologies.

The toxicity and environmental impact of CAS No. 959240-16-5 have also been subjects of recent investigations. Studies indicate that while the compound exhibits moderate toxicity in vitro, its environmental fate and degradation pathways require further exploration to ensure sustainable use.

In conclusion, 2-Diethylamino-5-bromothiazole (CAS No. 959240-16-5) is a versatile compound with significant potential across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers in drug discovery, material science, and organic synthesis. As ongoing studies continue to uncover new applications and optimize synthetic methods, this compound is poised to play an increasingly important role in advancing modern chemistry.